Cas no 1111316-58-5 (3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

• Product Name: 3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
• CAS No: 1111316-58-5
• MF: C₂₂H₂₀N₄O₂S
• MW: 404.484803199768
• CID: 5388154
• Update Time: 2025-10-30

3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-[[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanylmethyl]-3-(2-methylphenyl)-1,2,4-oxadiazole
• 3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• Inchi： 1S/C22H20N4O2S/c1-3-27-17-10-8-16(9-11-17)19-12-13-21(25-24-19)29-14-20-23-22(26-28-20)18-7-5-4-6-15(18)2/h4-13H,3,14H2,1-2H3
• InChI Key： VBVKAUVOGJCJHR-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=C(OCC)C=C3)C=C2)=NC(C2=CC=CC=C2C)=N1

Additional information on 3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Comprehensive Analysis of 3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS No. 1111316-58-5)

The compound 3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS No. 1111316-58-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique combination of a pyridazine core, an ethoxyphenyl moiety, and a 1,2,4-oxadiazole ring makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, given its ability to interact with diverse biological targets.

One of the key features of this compound is its sulfanyl linkage, which connects the pyridazine and 1,2,4-oxadiazole components. This structural motif is often associated with enhanced bioavailability and metabolic stability, making it a valuable asset in the design of small-molecule drugs. The presence of the ethoxyphenyl group further contributes to its lipophilicity, which can influence its pharmacokinetic properties. These attributes have led to a surge in interest among scientists investigating kinase inhibitors, anti-inflammatory agents, and other therapeutic areas where such chemical frameworks are highly sought after.

In recent years, the demand for heterocyclic compounds like 3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine has grown exponentially, driven by advancements in high-throughput screening and computational drug design. The compound's versatility allows it to serve as a building block for synthesizing derivatives with tailored biological activities. For instance, modifications to the 2-methylphenyl substituent or the ethoxy group could yield analogs with improved selectivity or potency against specific disease targets. This adaptability aligns with current trends in personalized medicine, where customized therapeutics are developed to address individual patient needs.

Another area of exploration for this compound is its potential role in neurodegenerative disease research. The 1,2,4-oxadiazole ring, in particular, has been linked to neuroprotective effects in preclinical studies. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's diseases, there is a pressing need for innovative compounds that can modulate key pathways involved in neurodegeneration. 3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine could emerge as a valuable tool in this context, especially if its ability to cross the blood-brain barrier is confirmed through further studies.

The synthesis of 3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine typically involves multi-step organic reactions, including cyclization and sulfanylation processes. Researchers have optimized these methods to achieve high yields and purity, which are critical for ensuring reproducibility in biological assays. Additionally, the compound's stability under various conditions has been a subject of investigation, as it impacts its suitability for long-term storage and formulation development. These practical considerations are essential for translating laboratory findings into clinically viable solutions.

From a commercial perspective, 3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its growing popularity is reflected in the increasing number of publications and patents referencing its use. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in the next generation of small-molecule therapeutics. Future research directions may include exploring its interactions with G-protein-coupled receptors (GPCRs) or its utility in combination therapies for complex diseases.

In conclusion, 3-(4-ethoxyphenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS No. 1111316-58-5) represents a fascinating example of how innovative chemical design can open new avenues in drug discovery. Its multifaceted structure and biological relevance make it a compound worth watching in the coming years, particularly as the pharmaceutical industry shifts toward more targeted and efficient treatment strategies. Whether you are a chemist, biologist, or clinician, understanding the properties and applications of this molecule can provide valuable insights into the evolving landscape of medicinal chemistry.